Cas no 24165-66-0 (1-(2-CHLOROPHENYL)-3-BUTEN-1-OL 97)

• Product Name: 1-(2-CHLOROPHENYL)-3-BUTEN-1-OL 97
• CAS No: 24165-66-0
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 844923
• PubChem ID: 24879080
• Update Time: 2025-11-02

1-(2-CHLOROPHENYL)-3-BUTEN-1-OL 97 Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROPHENYL)-3-BUTEN-1-OL 97
• 1-(2-CHLOROPHENYL)-3-BUTEN-1-OL
• 1-(2-chlorophenyl)but-3-en-1-ol
• (+/-)-1-(2'-chlorophenyl)but-3-en-1-ol
• 1-(2-chlorophenyl)-3-butenyl alcohol
• 1-(2-chlorophenyl)-but-3-en-1-ol
• 1-(2-chloro-phenyl)but-3-en-1-ol
• 1-(4-chlorophenyl)-3-buten-1-ol
• AC1L84XS
• ACMC-20apcx
• AG-E-71393
• CTK4F3054
• NSC404643
• SureCN5322206
• SCHEMBL5322206
• DTXSID00323680
• CS-0267226
• NSC 404643
• 24165-66-0
• J-015376
• F14511
• NSC-404643
• 1-(2-Chlorophenyl)-3-buten-1-ol, 97%
• AKOS011379180
• EN300-375810
• DA-07777

• MDL： MFCD03427116
• Inchi： 1S/C10H11ClO/c1-2-5-10(12)8-6-3-4-7-9(8)11/h2-4,6-7,10,12H,1,5H2
• InChI Key： BFIIUQFVPDIOLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC=C)O

Computed Properties

• Exact Mass: 182.04993
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: liquid
• Melting Point: 31-35 °C (lit.)
• Flash Point: >230 °F
• PSA: 20.23
• LogP: 2.94950
• Solubility: Not determined

1-(2-CHLOROPHENYL)-3-BUTEN-1-OL 97 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-CHLOROPHENYL)-3-BUTEN-1-OL 97

Comprehensive Overview of 1-(2-CHLOROPHENYL)-3-BUTEN-1-OL 97% (CAS No. 24165-66-0)

1-(2-Chlorophenyl)-3-buten-1-ol 97% (CAS No. 24165-66-0) is a versatile organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and specialty chemical applications. With its molecular formula C₁₀H₁₁ClO, this compound features a unique combination of a chlorophenyl group and an unsaturated butenol moiety, making it valuable for targeted organic transformations. Its high purity (97%) ensures consistent performance in research and industrial settings.

The growing demand for chiral building blocks and fine chemicals has positioned 1-(2-chlorophenyl)-3-buten-1-ol as a compound of interest in green chemistry initiatives. Researchers frequently search for "CAS 24165-66-0 applications" or "synthesis of chlorophenyl butenol derivatives," reflecting its relevance in drug discovery and material science. Its structural flexibility allows for modifications to create novel compounds with optimized bioactivity.

From an industrial perspective, 1-(2-chlorophenyl)-3-buten-1-ol 97% is often employed in asymmetric catalysis and as a precursor for flavor & fragrance ingredients. Recent trends show increased interest in "sustainable synthesis of butenol compounds" and "eco-friendly chiral auxiliaries," aligning with this compound's potential in low-waste production methods. Analytical techniques like GC-MS and HPLC are critical for quality control, ensuring compliance with ISO standards.

Safety profiles and handling protocols for CAS 24165-66-0 are frequently queried in scientific forums. While not classified as hazardous under standard conditions, proper storage in amber glass under inert atmosphere is recommended to maintain stability. The compound's boiling point and solubility data are essential parameters for process optimization, particularly in continuous flow chemistry systems gaining popularity in modern labs.

Innovative applications of 1-(2-chlorophenyl)-3-buten-1-ol include its use in photocatalysis and metal-organic frameworks (MOFs), areas experiencing exponential growth according to recent patent filings. Queries such as "butenol derivatives in drug delivery systems" or "chlorophenyl compounds in OLED materials" demonstrate its cross-disciplinary importance. The 97% purity grade meets stringent requirements for electronic-grade chemicals and biomedical research.

Market analyses indicate rising procurement of CAS 24165-66-0 by Asian pharmaceutical manufacturers, driven by increased R&D investment. Technical discussions often focus on "scale-up challenges for chlorophenyl butenol production" and "cost-effective purification methods." The compound's stereochemical properties make it particularly valuable for developing single-enantiomer therapeutics, a key focus area in precision medicine.

Environmental considerations for 1-(2-chlorophenyl)-3-buten-1-ol 97% include biodegradability studies and green solvent alternatives for its processing. Regulatory compliance with REACH and other global chemical inventories remains crucial for international trade. Analytical certificates typically detail residual solvent levels and isomeric purity, parameters increasingly demanded by quality-conscious buyers.

Future research directions for CAS 24165-66-0 may explore its potential in bio-based polymers and catalyzed C-C coupling reactions. The compound's balanced lipophilicity and molecular weight make it attractive for medicinal chemistry applications, particularly in kinase inhibitor development. These characteristics address frequent search queries about "multifunctional organic intermediates" and "structure-activity relationship optimization."